5-chloro-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-1-naphthamide

• IUPAC Name: 5-chloro-N-[(4-methylpyridin-2-yl)carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C18H14ClN3OS/c1-11-8-9-20-16(10-11)21-18(24)22-17(23)14-6-2-5-13-12(14)4-3-7-15(13)19/h2-10H,1H3,(H2,20,21,22,23,24)
• InChI Key: OOKCEAXTIQQEHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=S)NC(=O)C2=CC=CC3=C2C=CC=C3Cl
• Molecular Formula: C18H14ClN3OS
• Molecular Weight: 355.8 g/mol

Description

5-chloro-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-1-naphthamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to have a wide range of biochemical and physiological effects and is currently being investigated for its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-chloro-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-1-naphthamide is still being investigated. However, it is believed that this compound may act by inhibiting certain enzymes or signaling pathways that are involved in inflammation, tumor growth, or microbial infection.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to have anti-inflammatory effects by inhibiting the production of certain cytokines and chemokines that are involved in the inflammatory response. It has also been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has been shown to have anti-microbial effects by inhibiting the growth and survival of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-chloro-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-1-naphthamide in lab experiments is its wide range of biochemical and physiological effects. This compound can be used to study various biological processes such as inflammation, tumor growth, and microbial infection. However, one of the limitations of using this compound is its potential toxicity. Careful consideration should be given to the concentration and duration of exposure when using this compound in lab experiments.

Future Directions

There are several future directions for research on 5-chloro-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-1-naphthamide. One area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of research is the investigation of the mechanism of action of this compound and its potential therapeutic applications. Additionally, further studies are needed to determine the optimal concentration and duration of exposure for this compound in lab experiments. Finally, more research is needed to investigate the potential toxicity of this compound and its effects on human health.

Scientific Research Applications

5-chloro-N-{[(4-methyl-2-pyridinyl)amino]carbonothioyl}-1-naphthamide has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-microbial activities.